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Compound of Interest

Compound Name: 7-Hydroxywarfarin-d5

Cat. No.: B602753

An In-depth Technical Guide to 7-Hydroxywarfarin-d5

Introduction

7-Hydroxywarfarin-d5 is the deuterium-labeled analogue of 7-Hydroxywarfarin, a primary
metabolite of the widely used anticoagulant, Warfarin.[1][2] The incorporation of five deuterium
atoms on the phenyl ring provides a stable isotopic signature, making it an invaluable tool in
analytical and pharmacokinetic research.[1] Primarily, it serves as an internal standard for the
precise quantification of 7-Hydroxywarfarin in biological matrices using mass spectrometry-
based assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] Its
use significantly enhances the accuracy and reliability of therapeutic drug monitoring and
metabolic studies of Warfarin.[1]

Chemical Properties and Structure

7-Hydroxywarfarin-d5 is a synthetic compound characterized by a coumarin core structure,
identical to its non-labeled counterpart, except for the isotopic labeling. The deuterium atoms
are located on the phenyl group, which minimizes the potential for kinetic isotope effects during
metabolic processes while providing a distinct mass difference for spectrometric analysis.

Chemical Structure:

The IUPAC name for 7-Hydroxywarfarin-d5 is 4,7-dihydroxy-3-(3-oxo-1-(phenyl-d5)butyl)-2H-
chromen-2-one.[1]
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Quantitative Chemical Data

The key chemical properties of 7-Hydroxywarfarin-d5 are summarized in the table below for
easy reference.

Property Value References
CAS Number 94820-65-2 [1][21[3]
Molecular Formula C19H11Ds0s [1][2]13]
Molecular Weight 329.36 g/mol [2][3]
Appearance White to off-white solid [2]

Purity >98% [3]

Solubility and Storage

Proper handling and storage are critical to maintain the integrity of the compound.

Parameter Details References

DMSO: 100 mg/mL (303.62

Solubilit 2
y M) [2]
) -20°C, sealed, away from
Storage (Solid) ] [2]
moisture

-80°C for up to 6 months;
Storage (In Solvent) [2]
-20°C for up to 1 month

Biological Context: Warfarin Metabolism

Warfarin is administered as a racemic mixture of R- and S-enantiomers. The S-enantiomer is
significantly more potent and is primarily metabolized by the cytochrome P450 enzyme,
CYP2C9.[4][5] The major metabolic pathway is hydroxylation, leading to the formation of S-7-
hydroxywarfarin, which is the most abundant metabolite found in human plasma.[4][6] The
quantification of this metabolite is crucial for understanding the metabolic capacity of patients
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and for investigating drug-drug interactions.[7] 7-Hydroxywarfarin-d5 is used as an internal
standard in studies that investigate this metabolic pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b602753?utm_src=pdf-custom-synthesis
https://veeprho.com/impurities/7-hydroxy-warfarin-d5/
https://www.medchemexpress.com/7-hydroxywarfarin-d5.html
https://immunomart.com/product/7-hydroxywarfarin-d5/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5406237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5406237/
https://pubmed.ncbi.nlm.nih.gov/18784266/
https://pubmed.ncbi.nlm.nih.gov/18784266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3713490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3713490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4494745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4494745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4494745/
https://www.benchchem.com/product/b602753#7-hydroxywarfarin-d5-chemical-properties-and-structure
https://www.benchchem.com/product/b602753#7-hydroxywarfarin-d5-chemical-properties-and-structure
https://www.benchchem.com/product/b602753#7-hydroxywarfarin-d5-chemical-properties-and-structure
https://www.benchchem.com/product/b602753#7-hydroxywarfarin-d5-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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